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Compound of Interest

Compound Name: 6-Methoxy-4-methyl-1H-indole

Cat. No.: B1360837

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and
potential applications of 6-methoxy-4-methyl-1H-indole (CAS No. 885521-27-7). The
information is intended to guide researchers in the safe and effective use of this compound in a
laboratory setting.

Compound Information

Property Value Source
CAS Number 885521-27-7 [1]
Molecular Formula C10H11NO [1]
Molecular Weight 161.20 g/mol [1]
Appearance Solid, Powder or liquid [2]
Purity Typically 297% [2][3]
Storage Temperature Room temperature

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity and stability of 6-methoxy-
4-methyl-1H-indole and ensuring laboratory safety.
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2.1. Storage Recommendations

Storage Condition Recommendation

Rationale

Room temperature in a dry,

Temperature ] Prevents thermal degradation.
cool, and well-ventilated place.
Store in a tightly closed Minimizes contact with
Atmosphere container, sealed in dry moisture and air, which can
conditions. lead to degradation.
) ) Protects the compound from
Light Keep in a dark place.

light-induced degradation.

Sources:[2][4]

2.2. Personal Protective Equipment (PPE)

When handling 6-methoxy-4-methyl-1H-indole, appropriate personal protective equipment

should be worn to minimize exposure.

PPE Specification

Eye Protection Tightly fitting safety goggles.

Hand Protection Chemical-resistant gloves.

Skin Protection Laboratory coat and other protective clothing.

Use in a well-ventilated area. If dust is

Respiratory Protection

generated, a respirator may be necessary.

Source:[4]

2.3. Spill and Waste Disposal

In case of a spill, avoid dust formation.[4] Sweep up the material and place it in a suitable

container for disposal.[4] Dispose of waste in accordance with local, state, and federal

regulations.
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Application Notes

Indole derivatives are significant scaffolds in medicinal chemistry due to their presence in
numerous biologically active compounds.[5] 6-methoxy-4-methyl-1H-indole, with its
substituted indole core, is a valuable intermediate for the synthesis of more complex molecules
in drug discovery programs.[2][5]

3.1. Role in Drug Discovery

Methoxy-substituted indoles are key intermediates in the development of various therapeutic
agents. While specific applications for 6-methoxy-4-methyl-1H-indole are not extensively
documented in publicly available literature, its structural motifs are found in compounds
targeting:

e Oncology: As precursors to inhibitors of enzymes like EZH2, which are implicated in certain
cancers.[6]

o Metabolic Diseases: As a building block for farnesoid X receptor (FXR) agonists, which have
potential in treating dyslipidemia.[5]

3.2. Synthetic Utility

The indole nucleus is electron-rich and amenable to various chemical transformations. The
methoxy and methyl groups on the benzene ring of 6-methoxy-4-methyl-1H-indole influence
its reactivity in electrophilic substitution and other reactions, allowing for regioselective
functionalization.

Experimental Protocols

The following are general protocols that can be adapted for the use of 6-methoxy-4-methyl-
1H-indole as a synthetic intermediate. Researchers should optimize these protocols for their
specific applications.

4.1. Protocol 1: N-Alkylation of 6-methoxy-4-methyl-1H-indole

This protocol describes the addition of an alkyl group to the nitrogen of the indole ring, a
common step in modifying the properties of indole-based compounds.
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Materials:

e 6-methoxy-4-methyl-1H-indole

e Anhydrous N,N-dimethylformamide (DMF)

e Sodium hydride (NaH)

o Alkyl halide (e.g., methyl iodide, benzyl bromide)

e Saturated aqueous ammonium chloride (NH4Cl)

o Ethyl acetate

e Brine

Procedure:

e Dissolve 6-methoxy-4-methyl-1H-indole (1.0 eq) in anhydrous DMF in a round-bottom flask
under an inert atmosphere (e.g., argon).

e Cool the solution to 0 °C in an ice bath.

o Carefully add sodium hydride (1.2 eq) portion-wise to the solution.

e Stir the mixture at 0 °C for 30 minutes.

e Add the alkyl halide (1.1 eq) dropwise to the reaction mixture.

» Allow the reaction to warm to room temperature and stir until the starting material is
consumed (monitor by TLC).

¢ Quench the reaction by slowly adding saturated agueous NHa4Cl.

o Extract the aqueous layer with ethyl acetate.

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.
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 Purify the crude product by column chromatography.
4.2. Protocol 2: Vilsmeier-Haack Formylation of 6-methoxy-4-methyl-1H-indole

This protocol introduces a formyl group at the C3 position of the indole, a versatile handle for
further synthetic transformations.

Materials:

6-methoxy-4-methyl-1H-indole

Anhydrous N,N-dimethylformamide (DMF)

Phosphorus oxychloride (POCIs)

e ICce

Aqueous sodium hydroxide (NaOH)
Procedure:
e In aflask under an inert atmosphere, cool anhydrous DMF to O °C.

o Slowly add phosphorus oxychloride (1.5 eq) dropwise, maintaining the temperature below 5
°C to form the Vilsmeier reagent.

 In a separate flask, dissolve 6-methoxy-4-methyl-1H-indole (1.0 eq) in anhydrous DMF.
e Add the indole solution dropwise to the Vilsmeier reagent at 0 °C.

» Allow the reaction to stir at room temperature for 2-4 hours.

e Pour the reaction mixture onto crushed ice and basify with aqueous NaOH.

e The product may precipitate out of solution and can be collected by filtration, or the aqueous
layer can be extracted with an organic solvent.

» Purify the crude product by recrystallization or column chromatography.
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Visualizations

5.1. Handling and Storage Workflow

Workflow for Handling and Storage of 6-methoxy-4-methyl-1H-indole
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Click to download full resolution via product page

Caption: Workflow for the safe handling and appropriate storage of 6-methoxy-4-methyl-1H-
indole.

5.2. Synthetic Pathway: N-Alkylation

General Synthetic Pathway for N-Alkylation

Click to download full resolution via product page
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Caption: A representative reaction pathway for the N-alkylation of 6-methoxy-4-methyl-1H-
indole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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